Cas no 1341412-63-2 (2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1341412-63-2
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• MDL: MFCD18330021
• CID: 5178728
• PubChem ID: 135966765
• Update Time: 2026-03-05

2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 2-(2-aminobutan-2-yl)-4-(trifluoromethyl)-1H-pyrimidin-6-one
• 2-(2-aminobutan-2-yl)-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• MDL： MFCD18330021
• Inchi： 1S/C9H12F3N3O/c1-3-8(2,13)7-14-5(9(10,11)12)4-6(16)15-7/h4H,3,13H2,1-2H3,(H,14,15,16)
• InChI Key： NHBXFGCTPLXUPX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(C)(CC)N)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 0.4
• Topological Polar Surface Area: 67.5

Additional information on 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 1341412-63-2)

The compound 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 1341412-63-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a dihydropyrimidinone core, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where fluorinated molecules play a pivotal role. The compound's CAS No. 1341412-63-2 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the dihydropyrimidinone scaffold is a privileged structure in medicinal chemistry. It is often associated with multicomponent reactions (MCRs), which are highly efficient for constructing complex molecules. The presence of the aminobutyl group in this compound further enhances its versatility, enabling derivatization for diverse applications. Researchers are exploring its use in catalysis and material science, expanding its utility beyond traditional domains.

Environmental and sustainability considerations are also driving interest in 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one. The trifluoromethyl group is known for its ability to improve the environmental profile of agrochemicals by reducing application rates. This aligns with the global push for green chemistry and sustainable farming practices. As regulatory pressures increase, compounds like this are being reevaluated for their eco-friendly potential.

Analytical characterization of CAS No. 1341412-63-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its intended applications. The aminobutan-2-yl moiety introduces stereochemical complexity, making chiral analysis an important aspect of its study.

In conclusion, 2-(2-Aminobutan-2-yl)-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a fascinating intersection of chemistry, biology, and environmental science. Its CAS No. 1341412-63-2 serves as a key identifier for researchers navigating the vast landscape of chemical compounds. As scientific inquiry continues to evolve, this molecule is poised to play an increasingly prominent role in addressing some of the most pressing challenges in health and sustainability.